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Compound of Interest

Compound Name: 4-Biphenylsulfonic acid

Cat. No.: B146851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to 4-Biphenylsulfonic Acid
4-Biphenylsulfonic acid, a prominent member of the aromatic sulfonic acid family, is a

versatile organic compound with significant applications across various scientific disciplines. Its

unique molecular architecture, characterized by a biphenyl backbone and a sulfonic acid

functional group, imparts a distinct set of chemical and physical properties that render it

valuable in organic synthesis, analytical chemistry, and pharmaceutical development. This

guide provides a comprehensive overview of 4-biphenylsulfonic acid, encompassing its

nomenclature, physicochemical characteristics, synthesis, and diverse applications, with a

focus on providing practical insights for laboratory and industrial use.

Nomenclature and Identification: A Comprehensive
List of Synonyms and Alternative Names
Precise identification of chemical compounds is paramount in scientific research and

development. 4-Biphenylsulfonic acid is known by a variety of synonyms and alternative

names in chemical literature and commercial catalogs. Understanding these different naming

conventions is crucial for effective information retrieval and clear communication within the

scientific community.
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The primary identifier for this compound is its CAS (Chemical Abstracts Service) number, which

is 2113-68-0.[1][2] Its systematic IUPAC (International Union of Pure and Applied Chemistry)

name is 4-phenylbenzenesulfonic acid.[3][4]

Below is a comprehensive table of synonyms and alternative names for 4-Biphenylsulfonic
acid:

Synonym/Alternative Name Source/Context

4-Phenylbenzenesulfonic acid IUPAC Name[3][4]

p-Biphenylsulfonic acid Common Name

Biphenyl-4-sulfonic acid Common Variation[1]

[1,1'-Biphenyl]-4-sulfonic acid Systematic Name[4]

4-Sulfobiphenyl Alternative Name

Xenylsulfonic acid Trivial Name

p-Diphenylsulfonic acid Trivial Name

Biphenyl-4-sulfonate Anionic form[1]

4-Biphenylsulfonic acid hydrate Hydrated form

Sodium 4-biphenylsulfonate Sodium salt[1]

Physicochemical Properties
The utility of 4-biphenylsulfonic acid in various applications is a direct consequence of its

distinct physical and chemical properties.
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Property Value Reference

Molecular Formula C₁₂H₁₀O₃S [1][2]

Molecular Weight 234.27 g/mol [2]

Appearance White to off-white solid

Melting Point 135-138 °C [1]

Solubility Soluble in water [1]

pKa -0.61 ± 0.50 (Predicted) [1]

Synthesis of 4-Biphenylsulfonic Acid
The most common method for the synthesis of 4-biphenylsulfonic acid is the electrophilic

aromatic substitution reaction of biphenyl, specifically through sulfonation. The choice of

sulfonating agent and reaction conditions can be tailored to optimize the yield and purity of the

desired product.

Sulfonation of Biphenyl
The sulfonation of biphenyl primarily yields the para-substituted product, 4-biphenylsulfonic
acid, due to the steric hindrance at the ortho positions.

Caption: General reaction scheme for the sulfonation of biphenyl.

Detailed Experimental Protocol: Sulfonation of Biphenyl
with Sulfuric Acid and Thionyl Chloride
This protocol describes a laboratory-scale synthesis of 4-biphenylsulfonic acid, where thionyl

chloride is used to drive the reaction to completion by removing the water formed during the

reaction.

Materials:

Biphenyl

Concentrated Sulfuric Acid (98%)
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Thionyl Chloride

Toluene (or other suitable solvent)

Calcium Carbonate

Hydrochloric Acid

Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser,

and a dropping funnel, add biphenyl and a solvent such as toluene.

Slowly add concentrated sulfuric acid to the stirred mixture.

Add thionyl chloride dropwise to the reaction mixture. The reaction of thionyl chloride with the

water produced during sulfonation generates sulfur dioxide and hydrogen chloride, which are

expelled as gases, thus shifting the equilibrium towards the product.

Heat the mixture to reflux and maintain for a specified period (e.g., 2-4 hours), monitoring the

reaction progress by thin-layer chromatography (TLC).

After completion, cool the reaction mixture and carefully quench it by pouring it onto ice.

Neutralize the excess acid by adding a base, such as calcium carbonate, until the

effervescence ceases.

Filter the mixture to remove the insoluble calcium sulfate.

Acidify the filtrate with hydrochloric acid to precipitate the 4-biphenylsulfonic acid.

Collect the precipitated product by vacuum filtration, wash with cold water, and dry under

vacuum.

Applications in Scientific Research and Industry
4-Biphenylsulfonic acid's unique properties make it a valuable tool in a range of scientific and

industrial applications.
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Catalyst in Organic Synthesis
As a strong acid, 4-biphenylsulfonic acid is an effective catalyst for various organic

transformations, often offering advantages over traditional mineral acids in terms of selectivity

and ease of handling.

Esterification Reactions: It can be used to catalyze the esterification of carboxylic acids with

alcohols. Its organic nature can enhance its solubility in non-polar reaction media. For

instance, it has been shown to be an effective catalyst for the esterification of fatty acids.[5]

Hydrolysis of Polysaccharides: Biphenyl-4-sulfonic acid hydrate has been reported to be a

more efficient catalyst than sulfuric acid for the hydrolysis of cellulose to D-glucose.[2][6]

Intermediate in Pharmaceutical Synthesis
The biphenyl moiety is a common structural motif in many pharmaceutical agents. 4-
Biphenylsulfonic acid can serve as a key intermediate in the synthesis of various active

pharmaceutical ingredients (APIs).

A notable example is its relevance in the synthesis of valsartan, an angiotensin II receptor

blocker used to treat high blood pressure.[6][7][8][9][10] The synthesis of valsartan often

involves the construction of a biphenyl core, and derivatives of 4-biphenylsulfonic acid can be

utilized in these synthetic routes.

Ion-Pairing Reagent in Chromatography
In analytical chemistry, 4-biphenylsulfonic acid and its salts are employed as ion-pairing

reagents in reverse-phase high-performance liquid chromatography (HPLC).[3][11][12][13]
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Caption: Mechanism of ion-pair chromatography using 4-biphenylsulfonate.

The sulfonic acid group can ionize to form a sulfonate anion. This anion can then form a neutral

ion-pair with a positively charged analyte in the mobile phase. This neutral complex has a

greater affinity for the non-polar stationary phase, leading to increased retention and improved

separation of polar analytes that would otherwise elute quickly.

Safety, Handling, and Toxicology
As with any chemical reagent, proper safety precautions must be observed when handling 4-
biphenylsulfonic acid.

Hazard Identification:

Acute Toxicity: Harmful if swallowed.

Skin Corrosion/Irritation: May cause skin irritation.

Eye Damage/Irritation: Causes serious eye irritation.

Recommended Handling Procedures:

Use in a well-ventilated area or under a fume hood.
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Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid breathing dust.

Wash hands thoroughly after handling.

Toxicological Information:

Limited data is available on the comprehensive toxicology of 4-biphenylsulfonic acid.

Studies on related compounds, such as p-chlorobenzenesulfonic acid (pCBSA), have shown

a no-observed-adverse-effect level (NOAEL) in rats.[14][15]

There is a lack of extensive data on its ecotoxicity and environmental fate.[15] However,

studies on the biodegradation of linear alkylbenzene sulfonates suggest that the sulfophenyl

carboxylate intermediates can be completely degraded under aerobic conditions in seawater.

[16]

Conclusion
4-Biphenylsulfonic acid is a multifaceted compound with a broad spectrum of synonyms and

applications that are of significant interest to researchers and professionals in the chemical and

pharmaceutical sciences. Its utility as a catalyst, a synthetic intermediate, and an analytical

reagent underscores its importance in modern chemistry. A thorough understanding of its

properties, synthesis, and safe handling practices, as outlined in this guide, is essential for its

effective and responsible use in the laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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